Cas no 154924-50-2 (2,5-Cyclohexadien-1-aminium, 4-[bis[4-(diethylamino)phenyl]methylene]-N,N-diethyl-, 6-hydroxy-2-naphthalenesulfonate (1:1))

• Product Name: 2,5-Cyclohexadien-1-aminium, 4-[bis[4-(diethylamino)phenyl]methylene]-N,N-diethyl-, 6-hydroxy-2-naphthalenesulfonate (1:1)
• CAS No: 154924-50-2
• Molecular Formula: C₃₁H₄₄N₃+^.C₁₀H₇O₄S-
• Molecular Weight: 681.92634
• CID: 137843
• PubChem ID: 57357561

2,5-Cyclohexadien-1-aminium, 4-[bis[4-(diethylamino)phenyl]methylene]-N,N-diethyl-, 6-hydroxy-2-naphthalenesulfonate (1:1) Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-aminium, 4-[bis[4-(diethylamino)phenyl]methylene]-N,N-diethyl-, 6-hydroxy-2-naphthalenesulfonate (1:1)
• [4-[bis[4-(diethylamino)phenyl]methylidene]cyclohexa-2,5-dien-1-yl]-diethylazanium,6-hydroxynaphthalene-2-sulfonate
• 4-{Bis[4-(diethylamino)phenyl]methylidene}-N,N-diethylcyclohexa-2,5-dien-1-aminium 6-hydroxynaphthalene-2-sulfonate
• 154924-50-2
• DTXSID20723729

• InChIKey： STTIXAHXGBPVTN-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H43N3.C10H8O4S/c1-7-32(8-2)28-19-13-25(14-20-28)31(26-15-21-29(22-16-26)33(9-3)10-4)27-17-23-30(24-18-27)34(11-5)12-6;11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9/h13-24,28H,7-12H2,1-6H3;1-6,11H,(H,12,13,14)
• SMILES： OC1=CC=C2C(C=CC(S([O-])(=O)=O)=C2)=C1.C(N(CC)C1C=CC(/C(/C2C=CC(N(CC)CC)=CC=2)=C2\C=CC([NH+](CC)CC)C=C\2)=CC=1)C

Computed Properties

• Exact Mass: 681.36002829g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 681.36002829g/mol
• Heavy Atom Count: 49
• Complexity: 920
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Boiling Point: 367.6 °C at 760 mmHg
• Melting Point: 158-161°C
• Flash Point: 148.3 °C
• Density: 1.318